Cas no 221382-06-5 (Benzoic acid, 4-[2,2-bis(hydroxymethyl)-5-oxo-1-pyrrolidinyl]-, methylester)

• Product name: Benzoic acid, 4-[2,2-bis(hydroxymethyl)-5-oxo-1-pyrrolidinyl]-, methylester
• CAS No: 221382-06-5
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 1407241

Benzoic acid, 4-[2,2-bis(hydroxymethyl)-5-oxo-1-pyrrolidinyl]-, methylester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[2,2-bis(hydroxymethyl)-5-oxo-1-pyrrolidinyl]-, methylester
• Benzoic acid, 4-[2,2-bis(hydroxymethyl)-5-oxo-1-pyrrolidinyl]-, methyl ester

• Inchi： 1S/C14H17NO5/c1-20-13(19)10-2-4-11(5-3-10)15-12(18)6-7-14(15,8-16)9-17/h2-5,16-17H,6-9H2,1H3
• InChI Key： LYUUVSZZVNHEPB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N2C(=O)CCC2(CO)CO)C=C1

Computed Properties

• Exact Mass: 279.11071

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Melting Point: 133-135 °C
• Boiling Point: 562.0±25.0 °C(Predicted)
• PSA: 87.07
• pka: 14.05±0.10(Predicted)